Cas no 2166952-21-0 (2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile)

• Product Name: 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile
• CAS No: 2166952-21-0
• MF: C₁₀H₇BrN₄
• MW: 263.093380212784
• CID: 6330042
• PubChem ID: 165795329
• Update Time: 2025-10-11

2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile
• EN300-1296747
• 2166952-21-0

• Inchi： 1S/C10H7BrN4/c11-9-8(6-2-1-3-14-5-6)7(4-12)10(13)15-9/h1-3,5,15H,13H2
• InChI Key： XGSTYJHKJLOUPK-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=NC=CC=2)C(C#N)=C(N)N1

Computed Properties

• Exact Mass: 261.98541g/mol
• Monoisotopic Mass: 261.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.5Ų

Additional information on 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile

2-Amino-5-Bromo-4-(Pyridin-3-Yl)-1H-Pyrrole-3-Carbonitrile: A Comprehensive Overview

2-Amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile is a highly specialized organic compound with the CAS number 2166952-21-0. This compound belongs to the class of heterocyclic compounds, specifically pyrroles, and features a unique combination of functional groups that make it a subject of interest in various fields of chemistry and materials science. The molecule's structure includes an amino group (-NH2), a bromine atom, a pyridine ring, and a cyano group (-CN), all attached to the pyrrole framework. This combination of functional groups imparts distinctive electronic and structural properties to the compound, making it a valuable building block in organic synthesis and materials research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods are particularly advantageous due to their high yield and scalability, making them suitable for both academic research and industrial applications. Additionally, the incorporation of green chemistry principles in these synthetic routes has further enhanced the sustainability of the process.

The electronic properties of 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the compound exhibits a conjugated π-system, which significantly influences its optical and electronic characteristics. The presence of electron-withdrawing groups like the cyano group further modulates these properties, making the compound a promising candidate for applications in optoelectronics and photovoltaics.

In terms of applications, 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile has shown potential in drug discovery efforts. Its ability to act as a ligand in metalloenzyme inhibitors has been explored in recent studies, where it demonstrated significant binding affinity towards certain protein targets. Furthermore, its role as a precursor in the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), has been highlighted in cutting-edge research.

The versatility of 2-amino-5-bromo-4-(pyridin-3-yl)-1H-pyrrole-3-carbonitrile extends to its use in click chemistry reactions. Its ability to participate in [4+1] cycloaddition reactions with azides has opened new avenues for the construction of complex molecular architectures with unprecedented efficiency. This property is particularly valuable in drug delivery systems and nanotechnology applications.

From an environmental perspective, researchers have investigated the biodegradability and eco-toxicological profile of 2-amino-5-bromo-4-(pyridin-3-y